Cas no 1805417-50-8 (2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine
• CAS No: 1805417-50-8
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862884
• Update Time: 2025-05-22

2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c1-15-4-2-3(7(9)10)5(12(13)14)6(8)11-4/h2,7H,1H3
• InChI Key： IJDUIPICCAKZSQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(=N1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Additional information on 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine

Comprehensive Guide to 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine (CAS No. 1805417-50-8)

2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine (CAS No. 1805417-50-8) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique combination of functional groups, including bromo, difluoromethyl, methoxy, and nitro substituents, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine synthesis" or "CAS 1805417-50-8 applications," reflecting its growing importance in modern chemical development.

The molecular structure of 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine contributes to its reactivity and versatility. The presence of the difluoromethyl group enhances its metabolic stability, a feature highly sought after in drug discovery. Current trends in medicinal chemistry emphasize the importance of fluorinated compounds, as evidenced by frequent searches for "fluorinated pyridine derivatives" and "nitropyridine building blocks." This compound's bromo substituent offers excellent potential for further functionalization through cross-coupling reactions, addressing the pharmaceutical industry's need for modular synthetic approaches.

In pharmaceutical applications, 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine serves as a key intermediate for developing potential kinase inhibitors and antimicrobial agents. The methoxy group at the 6-position provides electronic modulation of the pyridine ring, influencing binding affinity in biological systems. Recent literature searches show increasing interest in "pyridine-based drug candidates" and "nitroheterocycle medicinal chemistry," aligning perfectly with this compound's structural features. Its nitro group offers additional possibilities for reduction and further derivatization, making it valuable for combinatorial chemistry approaches.

The agrochemical sector has shown growing interest in 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine derivatives as potential crop protection agents. The difluoromethyl moiety is particularly noteworthy, as fluorinated compounds often demonstrate improved pesticidal activity and environmental persistence. Industry professionals frequently search for "fluorinated agrochemical intermediates" and "nitropyridine herbicides," highlighting the relevance of this compound in addressing global agricultural challenges. The compound's stability under various conditions makes it suitable for formulation development in crop science applications.

Synthetic accessibility is another advantage of 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine (CAS No. 1805417-50-8). Modern organic chemists prioritize efficient routes to functionalized pyridines, as seen in searches for "pyridine bromination methods" and "regioselective nitration of pyridines." The compound's well-defined reactivity profile enables its use in diverse transformations, including nucleophilic aromatic substitutions and metal-catalyzed couplings. This versatility responds to the chemical industry's demand for adaptable building blocks in drug discovery programs.

Quality control and characterization of 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine are critical for research applications. Analytical chemists often search for "nitropyridine HPLC methods" and "fluorinated compound characterization," reflecting the need for precise quality assessment. The compound typically shows excellent stability under standard storage conditions, with characterization data including ¹H NMR, ¹³C NMR, and mass spectral information readily available from suppliers. Proper handling and storage recommendations follow standard laboratory protocols for nitroaromatic compounds.

Market trends indicate growing demand for specialized pyridine derivatives like 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine. Pharmaceutical companies increasingly seek "novel heterocyclic scaffolds" and "fluorinated building blocks" to expand their drug discovery pipelines. The compound's unique substitution pattern offers distinct advantages over simpler pyridine derivatives, explaining its rising popularity in medicinal chemistry circles. Current research publications and patent applications suggest expanding utility across multiple therapeutic areas.

Environmental and safety considerations for 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment is recommended when handling this nitroaromatic compound. Researchers often search for "safe handling of fluorinated compounds" and "nitroaromatic stability," indicating the importance of these considerations in laboratory practice. The compound's environmental fate and toxicity profile are subjects of ongoing investigation as part of responsible chemical development.

Future research directions for 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine (CAS No. 1805417-50-8) may explore its potential in materials science applications. The electronics industry shows increasing interest in "nitroaromatic semiconductors" and "fluorinated organic electronic materials," suggesting possible applications beyond life sciences. The compound's unique electronic properties, conferred by its diverse substituents, make it an interesting candidate for investigation in organic electronic devices and functional materials development.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-methoxy-3-nitropyridine represents a versatile and valuable chemical intermediate with broad potential in pharmaceutical and agrochemical research. Its combination of bromo, difluoromethyl, methoxy, and nitro functionalities addresses multiple current research needs, from drug discovery to crop protection. As evidenced by search trends and scientific literature, this nitropyridine derivative continues to gain attention as researchers recognize its synthetic utility and application potential across diverse scientific disciplines.